Cas no 2228706-76-9 (tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate)

Tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate is a specialized carbamate derivative used in organic synthesis and pharmaceutical research. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and selectivity in peptide coupling and other sensitive reactions. The compound’s branched alkyl chain and ketone functionality contribute to its utility as an intermediate in the synthesis of complex molecules, including bioactive compounds. The Boc group allows for mild deprotection conditions, minimizing side reactions. This product is valued for its purity, consistent performance, and compatibility with a range of reaction conditions, making it a reliable choice for advanced synthetic applications.
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate structure
2228706-76-9 structure
Product Name:tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
CAS No:2228706-76-9
MF:C14H27NO3
MW:257.369084596634
CID:5762159
PubChem ID:165688783
Update Time:2025-05-27

tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2228706-76-9
    • tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
    • EN300-1888237
    • Inchi: 1S/C14H27NO3/c1-8-11(9-2)14(6,10-16)15(7)12(17)18-13(3,4)5/h10-11H,8-9H2,1-7H3
    • InChI Key: UETJIOYBCICIRS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(C)C(C=O)(C)C(CC)CC)=O

Computed Properties

  • Exact Mass: 257.19909372g/mol
  • Monoisotopic Mass: 257.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.6Ų

tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1888237-0.05g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
0.05g
$1091.0 2023-09-18
Enamine
EN300-1888237-0.1g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
0.1g
$1144.0 2023-09-18
Enamine
EN300-1888237-0.25g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
0.25g
$1196.0 2023-09-18
Enamine
EN300-1888237-0.5g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
0.5g
$1247.0 2023-09-18
Enamine
EN300-1888237-1.0g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
1g
$1299.0 2023-06-01
Enamine
EN300-1888237-2.5g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
2.5g
$2548.0 2023-09-18
Enamine
EN300-1888237-5.0g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
5g
$3770.0 2023-06-01
Enamine
EN300-1888237-10.0g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
10g
$5590.0 2023-06-01
Enamine
EN300-1888237-1g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
1g
$1299.0 2023-09-18
Enamine
EN300-1888237-5g
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
2228706-76-9
5g
$3770.0 2023-09-18

Additional information on tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate (CAS: 2228706-76-9)

The compound tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate (CAS: 2228706-76-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and oxopentane structural motifs, has shown promising potential in various therapeutic applications, including protease inhibition and drug delivery systems. Recent studies have focused on elucidating its synthesis pathways, biological activity, and potential as a scaffold for novel drug candidates.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving N-methylation and carbamate formation. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have explored the compound's interaction with various enzymatic targets. Preliminary results indicate that tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate exhibits moderate inhibitory activity against serine proteases, which are implicated in numerous disease pathways. This finding has spurred interest in its potential as a lead compound for the development of protease inhibitors, particularly in the treatment of inflammatory and cardiovascular diseases.

Furthermore, computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets. Molecular docking simulations revealed that the carbamate group plays a critical role in binding to the active sites of target enzymes, suggesting opportunities for structural modifications to enhance affinity and selectivity. These findings were corroborated by a recent publication in Bioorganic & Medicinal Chemistry Letters (2024), which also proposed a pharmacophore model for future drug design efforts.

Another promising avenue of research involves the use of tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate as a building block in the synthesis of more complex pharmaceutical agents. Its modular structure allows for facile incorporation into larger molecules, enabling the development of prodrugs and targeted delivery systems. A 2023 study in Advanced Drug Delivery Reviews highlighted its utility in creating pH-sensitive drug conjugates, which could improve the bioavailability and therapeutic efficacy of existing medications.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Ongoing studies are investigating these aspects, with preliminary data suggesting that structural analogs of tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate may offer improved pharmacokinetic properties.

In conclusion, tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate (CAS: 2228706-76-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable scaffold for drug development. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for novel clinical applications.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.